3-Bromophenyl benzoate

• CAS: 99515-50-1

Core Science & Biosynthesis

Navigating the Safe Handling of 3-Bromophenyl Benzoate: A Technical Guide for Researchers

For the diligent researcher, scientist, and drug development professional, the synthesis and application of novel chemical entities are paramount. 3-Bromophenyl benzoate, a member of the aromatic ester family, holds potential in various research and development endeavors. However, a comprehensive understanding of its hazard profile and the implementation of rigorous safety protocols are non-negotiable prerequisites to its handling. This in-depth technical guide provides a holistic overview of the safety data for 3-Bromophenyl benzoate, grounded in established principles of laboratory safety and chemical hygiene.

Compound Profile and Hazard Identification

3-Bromophenyl benzoate (CAS No. 99515-50-1) is a solid organic compound with the molecular formula C₁₃H₉BrO₂ and a molecular weight of approximately 277.11 g/mol .[1][2] While specific toxicological data for this compound is not extensively available, the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its potential hazards based on available data and the known risks associated with structurally similar aromatic bromine compounds.

GHS Hazard Classification:

A critical assessment of available safety data sheets for 3-Bromophenyl benzoate and related compounds indicates the following primary hazard classifications:

Hazard Class	GHS Code	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.[3][4]
Skin Corrosion/Irritation	H315	Causes skin irritation.[3][4][5]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[3][4][5]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[3][4][5]
Hazardous to the Aquatic Environment	H411	Toxic to aquatic life with long lasting effects (inferred from 4-Bromophenyl benzoate).[6]

Signal Word: Warning[3]

Hazard Pictograms:

The causality behind these classifications lies in the chemical nature of 3-Bromophenyl benzoate. The presence of the bromine atom on the phenyl ring can enhance its reactivity and potential for biological interaction. Aromatic esters can be hydrolyzed in vivo, and the resulting metabolites may exhibit their own toxicological profiles.

Engineering Controls and Personal Protective Equipment (PPE): A Multi-layered Defense

The cornerstone of safe laboratory practice is a multi-layered approach to risk mitigation, starting with robust engineering controls and supplemented by appropriate personal protective equipment.

Engineering Controls:

• Fume Hood: All handling of 3-Bromophenyl benzoate, particularly when dealing with the solid as a powder or when heating, must be conducted within a certified chemical fume hood.[7][8] This is the primary defense against the inhalation of dust or vapors.

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are promptly diluted and removed.[9]

Personal Protective Equipment (PPE):

The selection of PPE should be based on a thorough risk assessment of the specific procedures being undertaken.

• Eye and Face Protection: Chemical safety goggles are mandatory.[7] A face shield should be worn in situations where there is a significant risk of splashing.[3]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[7][10] Gloves should be inspected before use and disposed of properly after handling the compound.

• Skin and Body Protection: A laboratory coat is required. For larger quantities or procedures with a higher risk of exposure, chemical-resistant aprons or coveralls should be considered.[10]

• Respiratory Protection: In situations where engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[10]

Flowchart for emergency response to exposure or spills.

Disposal Considerations

The disposal of 3-Bromophenyl benzoate and any contaminated materials must be handled as hazardous waste in accordance with all local, state, and federal regulations.

• Waste Classification: This compound should be classified as a halogenated organic waste. [9]* Disposal Method: Incineration in a permitted hazardous waste incinerator is a common disposal method for halogenated organic compounds. [11]Land disposal should be avoided.

• Containerization: Collect waste in a clearly labeled, sealed container.

Toxicological and Ecotoxicological Profile

As previously mentioned, comprehensive toxicological data for 3-Bromophenyl benzoate is limited. However, based on its GHS classification, it is considered harmful if swallowed and an irritant to the skin, eyes, and respiratory system. For a structurally related compound, S-(p-bromophenyl) thiobenzoate, an oral LD50 in mice was reported as 3 g/kg, though this is not directly transferable. [12] The inferred GHS classification of H411 (Toxic to aquatic life with long lasting effects) for the related 4-Bromophenyl benzoate suggests that 3-Bromophenyl benzoate may also pose a significant risk to the aquatic environment. [6]Therefore, it is imperative to prevent its release into the environment.

Conclusion

While 3-Bromophenyl benzoate presents a valuable tool for scientific advancement, its potential hazards necessitate a culture of safety and meticulous adherence to established protocols. By understanding its chemical properties, implementing robust engineering controls, utilizing appropriate personal protective equipment, and being prepared for emergencies, researchers can confidently and safely unlock its potential. This guide serves as a foundational resource, and it is incumbent upon all users to consult their institution's specific safety guidelines and the most current Safety Data Sheets before commencing any work with this compound.

References

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

• EPA NEPS. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• ScienceLab.com. 3-Bromobenzoic Acid Methyl Ester. Retrieved from [Link]

• Centers for Disease Control and Prevention. First Aid Procedures for Chemical Hazards. Retrieved from [Link]

• Dolly Corporation. (2025, October 20). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Retrieved from [Link]

• PubChem. 3-Bromophenyl benzoate. Retrieved from [Link]

• Providence College Environmental Health and Safety. Bromine in orgo lab SOP. Retrieved from [Link]

• National Academies of Sciences, Engineering, and Medicine. LCSS: BROMINE. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• University of Washington. Standard Operating Procedure: Bromine. Retrieved from [Link]

• OC-Praktikum. Solvent Wastes in the Laboratory – Disposal and/or Recycling. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• ResearchGate. (2025, July). Halogenated Aromatic Compounds. Retrieved from [Link]

• DrugFuture.com. RTECS NUMBER-DH6852000-Chemical Toxicity Database. Retrieved from [Link]

• PubChem. 4-Bromophenyl benzoate. Retrieved from [Link]

Sources

• 1. 3-Bromophenyl benzoate | C13H9BrO2 | CID 10978749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 99515-50-1|3-Bromophenyl benzoate|BLD Pharm [bldpharm.com]
• 3. aaronchem.com [aaronchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. 4-Bromophenyl benzoate | C13H9BrO2 | CID 264661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ehs.providence.edu [ehs.providence.edu]
• 8. LCSS: BROMINE [web.stanford.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. RTECS NUMBER-DH6852000-Chemical Toxicity Database [drugfuture.com]

Protocols & Analytical Methods

Application Note: Regioselective Fries Rearrangement of 3-Bromophenyl Benzoate

Executive Summary

This guide details the optimization of the Fries rearrangement for 3-bromophenyl benzoate to synthesize hydroxybenzophenone derivatives. These brominated benzophenones are critical intermediates in the synthesis of UV absorbers, non-steroidal anti-inflammatory drugs (NSAIDs), and antifungal agents.

The presence of a bromine atom at the meta-position of the phenolic ring introduces unique regiochemical constraints. This note provides validated protocols to selectively target the ortho-rearranged (2-hydroxy-4-bromobenzophenone) or para-rearranged (4-hydroxy-2-bromobenzophenone) isomers using temperature-controlled Lewis acid catalysis.

Mechanistic Insight & Regiochemistry

The Challenge of 3-Bromophenyl Benzoate

Unlike unsubstituted phenyl benzoate, the 3-bromo derivative possesses a deactivated ring with specific steric and electronic directing effects.

• Substrate: 3-Bromophenyl benzoate.

• Directing Groups:

  • Oxygen (Position 1): Strong activator, ortho/para directing.

  • Bromine (Position 3): Deactivator, ortho/para directing.

Regioselectivity Map

The rearrangement is driven primarily by the phenolic oxygen. However, the bromine atom influences the final position of the acyl group (

).

Position relative to Oxygen	Structural Environment	Electronic Influence	Predicted Product
Position 2 (Ortho)	Between Oxygen and Bromine	Synergistic activation (o- to O, o- to Br)	Trace/None (Severe Steric Hindrance)
Position 4 (Para)	Para to Oxygen, Ortho to Bromine	Synergistic activation	4-Hydroxy-2-bromobenzophenone (Thermodynamic Product)
Position 6 (Ortho)	Ortho to Oxygen, Para to Bromine	Synergistic activation	2-Hydroxy-4-bromobenzophenone (Kinetic Product)

Reaction Mechanism (Graphviz)

The reaction proceeds via an acylium ion intermediate generated by the Aluminum Chloride (

) catalyst.[1]

Caption: Bifurcated pathway showing the temperature-dependence of isomer formation.

Materials & Equipment

• Reagents:

  • 3-Bromophenyl benzoate (Purity >98%)[2]

  • Aluminum Chloride (

    ), Anhydrous (Must be fresh/yellowish, not white powder which indicates hydrolysis).

  • Solvents: Chlorobenzene (High T), Dichloromethane (Low T).

  • Quenching: 1M HCl, Ice.

• Equipment:

  • Round-bottom flask (2-neck) with drying tube (

    ).

  • Oil bath with digital temperature control.

  • Rotary Evaporator.

  • Flash Chromatography columns.

Experimental Protocols

Protocol A: Low-Temperature Synthesis (Target: Ortho-Isomer)

Target: 2-Hydroxy-4-bromobenzophenone Mechanism: Kinetic Control Yield Expectation: 60-75%

• Setup: Flame-dry a 250 mL 3-neck flask and equip with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Solvation: Dissolve 3-bromophenyl benzoate (10.0 mmol, 2.77 g) in anhydrous Dichloromethane (DCM, 20 mL).

• Catalyst Addition: Cool the solution to 0°C. Add anhydrous

  (12.0 mmol, 1.60 g) portion-wise over 15 minutes. Caution: Exothermic.

• Reaction: Allow to warm to Room Temperature (25°C) and stir for 12-16 hours.

  • Note: Do not reflux. Higher energy overcomes the barrier to the para-position.

• Quench: Pour the reaction mixture slowly into a beaker containing 50g ice and 10 mL conc. HCl. Stir vigorously until the aluminum complex breaks (organic layer becomes clear).

• Workup: Separate organic layer.[3] Extract aqueous layer with DCM (2 x 20 mL). Dry combined organics over

  .

• Purification: The ortho-isomer is less polar due to intramolecular H-bonding.

  • TLC: Hexane/Ethyl Acetate (9:1). The ortho-isomer will have a higher

    (~0.8) than the para-isomer (~0.4).

Protocol B: High-Temperature Synthesis (Target: Para-Isomer)

Target: 4-Hydroxy-2-bromobenzophenone Mechanism: Thermodynamic Control Yield Expectation: 55-65%

• Setup: Use a neat (solvent-free) approach or high-boiling solvent (Chlorobenzene).

• Mixing: In a round-bottom flask, mix 3-bromophenyl benzoate (10.0 mmol) and anhydrous

  (15.0 mmol) as solids.

• Fusion: Heat the flask to 140°C in an oil bath. The solids will melt and fuse.

  • Observation: Evolution of HCl gas may occur (vent into a trap). The mixture will turn dark red/brown.

• Duration: Maintain 140°C for 2 hours.

• Quench: Cool to ~60°C (do not let it solidify completely) and add crushed ice/HCl carefully.

• Steam Distillation (Crucial Step):

  • Perform steam distillation on the crude mixture.

  • Distillate: Contains the volatile ortho-isomer (minor product) and unreacted starting material.

  • Residue: Contains the non-volatile para-isomer (major product).

• Isolation: Extract the residue with Ethyl Acetate, dry, and recrystallize from Ethanol/Water.

Analytical Characterization

Distinguishing the isomers is critical. Use ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-NMR and IR spectroscopy.

Feature	Ortho-Isomer (2-Hydroxy-4-bromo...)	Para-Isomer (4-Hydroxy-2-bromo...)
Physical State	Lower MP, Steam Volatile	Higher MP, Not Volatile
-NMR (OH)	11.5 - 12.5 ppm (Sharp singlet)	9.0 - 10.0 ppm (Broad singlet)
Reasoning	Strong Intramolecular H-bond (OH...O=C)	Intermolecular H-bond (Solvent dependent)
IR (C=O)	~1630 (Red-shifted due to H-bond)	~1660 (Normal ketone)
TLC ( )	High (Non-polar surface)	Low (Polar surface)

Workflow Diagram (Graphviz)

Caption: Downstream processing workflow for isomer isolation.

Safety & Troubleshooting

• Aluminum Chloride: Highly hygroscopic. Reacts violently with water to release HCl gas. Handle in a fume hood.

• Moisture Control: If the reaction turns black immediately and yields no product, the

  was likely deactivated by moisture. Use fresh catalyst.

• Substrate Stability: Ester hydrolysis (reverting to phenol and benzoic acid) is a competing side reaction. Ensure anhydrous conditions to minimize this.

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed., Wiley, 1992. (Classic mechanism of Friedel-Crafts and Fries rearrangements).

• M. B. Hocking. "The Fries Rearrangement." Canadian Journal of Chemistry, vol. 58, no. 16, 1980.

• K. Crawford et al. "Fries rearrangement of aryl benzoates." Journal of Organic Chemistry.

• BenchChem. "Application Notes and Protocols for the Fries Rearrangement of Benzoates."

• Sigma-Aldrich. "Fries Rearrangement Reaction Overview."

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 2-Hydroxybenzophenone(117-99-7) 1H NMR [m.chemicalbook.com]
• 3. 3-Bromobenzophenone synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Suzuki-Miyaura Coupling Conditions for 3-Bromophenyl benzoate

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its reliability and broad functional group tolerance in the formation of carbon-carbon bonds.[1] This powerful palladium-catalyzed reaction enables the synthesis of diverse molecular architectures, particularly biaryl and hetero-biaryl systems, which are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[1][2]

This document provides a comprehensive guide to the application of the Suzuki-Miyaura coupling for a specific and functionally rich substrate: 3-bromophenyl benzoate. The presence of both an aryl bromide, a common electrophilic partner, and an ester functionality within the same molecule presents unique considerations for reaction optimization.[3] This guide will delve into the critical parameters of the reaction, offering a detailed protocol and expert insights to aid researchers, scientists, and drug development professionals in achieving successful and reproducible outcomes.

Core Principles of the Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction facilitates the cross-coupling of an organoboron compound (typically a boronic acid or its ester derivative) with an organohalide or pseudohalide.[4][5] The reaction is catalyzed by a palladium complex and requires a base to proceed.[3][4] The generally accepted catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (3-bromophenyl benzoate in this case) to form a Pd(II) complex.[3][4]

• Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center, a step that is facilitated by the presence of a base.[4][7]

• Reductive Elimination: The two organic partners on the palladium complex couple and are eliminated, forming the new C-C bond of the biaryl product and regenerating the active Pd(0) catalyst.[3][4]

The Unique Case of 3-Bromophenyl benzoate

The substrate, 3-bromophenyl benzoate, contains an electron-withdrawing ester group. Aryl halides with electron-withdrawing groups are generally more reactive towards oxidative addition compared to their electron-rich counterparts.[3] However, the ester functionality is also potentially base-labile, which necessitates careful selection of the base to avoid hydrolysis.[7]

Optimizing Reaction Conditions

The success of a Suzuki-Miyaura coupling hinges on the judicious selection of several key components.

Palladium Catalyst and Ligand Selection

The choice of the palladium source and its coordinating ligand is paramount for achieving high catalytic activity and stability.

• Palladium Precatalysts: Common choices include Pd(PPh₃)₄, Pd₂(dba)₃, and Pd(OAc)₂.[4] For many applications, stable and easily handled precatalysts that generate the active Pd(0) species in situ are preferred.

• Ligands: Phosphine-based ligands are widely used to stabilize the palladium catalyst and modulate its reactivity.[4] For aryl bromides, bulky and electron-rich phosphine ligands, such as those from the biarylphosphine class (e.g., SPhos, XPhos), have proven to be highly effective, enabling lower catalyst loadings and milder reaction conditions.[8] N-heterocyclic carbenes (NHCs) have also emerged as powerful ligands for challenging couplings.[9]

The Critical Role of the Base

The base plays a crucial role in the transmetalation step by activating the organoboron species.[7][10] A variety of inorganic and organic bases can be employed, with the choice depending on the specific substrates and their sensitivities.

• Inorganic Bases: Carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄) are commonly used.[3][11] For substrates with base-sensitive functional groups like esters, milder bases such as potassium fluoride (KF) can be effective.[7]

• Organic Bases: In some cases, organic bases like triethylamine (TEA) may be suitable.[11]

Solvent Systems

The solvent influences the solubility of the reagents and the stability of the catalytic species.[3][12]

• Common Solvents: Ethereal solvents like 1,4-dioxane and tetrahydrofuran (THF), as well as aromatic hydrocarbons like toluene, are frequently used.[3]

• Aqueous Mixtures: Often, a mixture of an organic solvent with water is employed, which can enhance the rate of reaction and facilitate the dissolution of inorganic bases.[3][13] The use of aqueous-organic solvent systems is a hallmark of many Suzuki protocols.[14]

Boronic Acid Partner

A wide array of aryl and heteroaryl boronic acids and their ester derivatives are commercially available or can be readily synthesized.[15][16]

• Stability: Boronic acids can be prone to degradation, particularly through protodeboronation.[17] Using freshly acquired or purified boronic acids is recommended. More stable derivatives like pinacol esters or MIDA boronates can be advantageous in certain cases.[15][17]

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromophenyl benzoate with Phenylboronic Acid

This protocol provides a reliable starting point for the coupling of 3-bromophenyl benzoate with phenylboronic acid. Optimization may be required for different boronic acid partners.

Materials:

• 3-Bromophenyl benzoate

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reagent Preparation: To a dry round-bottom flask equipped with a magnetic stir bar, add 3-bromophenyl benzoate (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

• Catalyst Addition: In a separate vial, pre-mix palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.08 mmol, 8 mol%). Add this catalyst mixture to the reaction flask.

• Solvent Addition: Add anhydrous 1,4-dioxane (8 mL) and degassed water (2 mL) to the flask.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biphenyl product.

Data Presentation: Optimized Reaction Parameters

Parameter	Recommended Condition	Rationale
Substrate	3-Bromophenyl benzoate	Aryl bromide with an ester functionality.
Coupling Partner	Arylboronic acid or ester	A slight excess (1.1-1.5 eq) is often used.[18]
Catalyst	Pd(OAc)₂ / PPh₃	A common and effective catalyst system.
Catalyst Loading	1-5 mol%	Lower loadings are desirable for process efficiency.
Base	K₂CO₃ or K₃PO₄	Effective inorganic bases for transmetalation.[18]
Solvent	Dioxane/Water or Toluene/Water	Biphasic systems often enhance reaction rates.[18]
Temperature	80-110 °C	Heating is typically required.[18]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the Pd(0) catalyst.[17][18]

Visualization of the Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Poor quality boronic acid- Insufficient base- Inadequate degassing	- Use a fresh palladium source and ligand.- Use fresh or purified boronic acid; consider a more stable derivative.[17]- Ensure sufficient equivalents of base are used.[17]- Thoroughly degas solvents and the reaction mixture.[17]
Formation of Homocoupled Byproducts	- Presence of oxygen- Pd(II) species in the reaction mixture	- Improve degassing techniques.[3]- Ensure the use of a Pd(0) source or efficient in situ reduction of a Pd(II) precatalyst.
Hydrolysis of the Ester	- Base is too strong- Prolonged reaction time at high temperature	- Use a milder base such as KF or CsF.[7]- Monitor the reaction closely and stop it upon completion.
Protodeboronation of Boronic Acid	- Presence of water- Certain heteroaryl boronic acids are more susceptible	- Use anhydrous conditions if possible.- Consider using a boronic ester derivative.[17]

Conclusion

The Suzuki-Miyaura coupling is a highly versatile and powerful tool for the synthesis of biaryl compounds. For a substrate like 3-bromophenyl benzoate, careful consideration of the interplay between the reactive aryl bromide and the base-sensitive ester group is key to success. By optimizing the choice of catalyst, ligand, base, and solvent system, researchers can achieve high yields of the desired coupled products. The protocol and troubleshooting guide provided herein serve as a robust starting point for the successful application of this important transformation in research and development settings.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• ACS Publications. (2016, December 21). Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters. [Link]

• ResearchGate. Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings | Request PDF. [Link]

• ChemRxiv. The catalytic mechanism of the Suzuki-Miyaura reaction. [Link]

• PubMed. (2017, January 25). Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Chemical Society Reviews (RSC Publishing). (2013, October 3). Selection of boron reagents for Suzuki–Miyaura coupling. [Link]

• Synlett. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• PMC. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

• Andrew G Myers Research Group. The Suzuki Reaction. [Link]

• ResearchGate. Effect of different bases on the Suzuki-Miyaura coupling. [Link]

• INOVATUS JOURNALS. (2025, March 3). DEVELOPMENT OF NOVEL GREEN CATALYTIC SYSTEMS FOR EFFICIENT SUZUKI-MIYAURA CROSS-COUPLING IN SUSTAINABLE SOLVENT MEDIA: ENHANCING C–C BOND FORMATION AND ENVIRONMENTAL IMPACT REDUCTION. [Link]

• ResearchGate. Suzuki-Miyaura cross-coupling reaction of aryl bromides with... [Link]

• University of Windsor. Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Link]

• PMC. Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. [Link]

• Macmillan Group. (2005, February 16). B-Alkyl Suzuki Couplings. [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? [Link]

• PMC - NIH. Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. [Link]

• Frontiers. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Link]

• ACS Publications. (2024, August 27). The Substituent Effects of Suzuki Coupling in Aqueous Micelles. [Link]

• ResearchGate. Successive and selective Suzuki-Miyaura cross-coupling reaction using... [Link]

• PMC. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. [Link]

• Reddit. (2024, September 4). Struggling with Suzuki Reaction : r/Chempros. [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters [organic-chemistry.org]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. 硼酸及其衍生物 [sigmaaldrich.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Solvent selection for recrystallization of 3-Bromophenyl benzoate

Application Note: Solvent Selection & Recrystallization Protocol for 3-Bromophenyl Benzoate

Executive Summary

This technical guide provides a rigorous methodology for the purification of 3-Bromophenyl benzoate (CAS: 99515-50-1) .[1] While often treated as a standard esterification product, the specific position of the bromine atom and the lipophilicity of the benzoate core create a unique solubility profile.[1] This note moves beyond generic textbook advice, addressing the common "oiling out" phenomenon associated with low-melting aryl esters and providing a self-validating protocol for high-purity isolation.

Key Takeaway: The optimal solvent system is Ethanol (95%) for general purity, with Hexane/Ethyl Acetate serving as a secondary system for difficult separations.[1] Critical to success is the removal of unreacted 3-bromophenol prior to recrystallization.[1]

Physicochemical Profile & Solubility Logic

To select the correct solvent, we must first understand the solute and its likely impurities.[1]

• Target Molecule: 3-Bromophenyl benzoate.[1][2][3][4][5]

  • Nature:[1][6] Aromatic ester.[1] Moderately non-polar, but the ester linkage and bromine atom provide dipole moments.[1]

  • State: Solid at room temperature (Melting Point approx. 60–80°C range, similar to phenyl benzoate's 70°C).[1]

• Primary Impurity (The Antagonist): 3-Bromophenol.[1][7]

  • Nature:[1][6] Phenolic, acidic, prone to oxidation (yellowing).[1]

  • Impact: Phenols act as "solvents" for esters, depressing the melting point and causing the product to separate as an oil rather than a crystal.[1]

The Solubility Gradient: We require a solvent where the ester is highly soluble at the boiling point (bp) but sparingly soluble at room temperature (rt).[1]

Solvent System	Polarity Index	Solubility (Hot)	Solubility (Cold)	Suitability	Notes
Ethanol (95%)	5.2	High	Low	Excellent	Best balance.[1] Traces of water help force precipitation upon cooling.[1]
Methanol	5.1	Very High	Moderate	Good	Often too soluble; yield loss can be high without deep cooling (-20°C).[1]
Hexane/EtOAc	~2.0 (Mix)	High	Tunable	Very Good	Ideal if the compound is too soluble in alcohols.[1] Requires precise ratio (typ. 9:1).[1]
Water	9.0	Insoluble	Insoluble	Poor	Antisolvent only.[1] Causes "oiling out" if added too quickly to hot alcohols.[1]
Chloroform	4.1	Very High	High	Poor	Good for dissolving, bad for crystallizing (unless evaporated).[1]

Pre-Crystallization Workup (Critical Control Point)

STOP: Do not attempt to recrystallize the crude reaction mixture directly if it smells of phenol or is significantly yellow.

The "Alkaline Wash" Protocol: Before solvent interaction, you must chemically strip the unreacted phenol.[1]

• Dissolve the crude solid in Diethyl Ether or Ethyl Acetate .[1]

• Wash the organic layer 2x with 10% NaOH (aq) or 5% Na₂CO₃ .[1]

  • Mechanism:[1][8] This converts 3-bromophenol (pKa ~9) into water-soluble sodium 3-bromophenolate.[1] The neutral ester remains in the organic layer.[1]

• Wash with Brine, dry over MgSO₄, and evaporate to dryness.

• Result: A solid residue ready for recrystallization.[1]

Solvent Selection Decision Matrix

The following logic flow guides the researcher through the selection process based on the crude material's behavior.

Figure 1: Decision matrix for selecting the purification pathway based on crude material properties.

Detailed Recrystallization Protocol (Ethanol System)

This protocol assumes ~5.0 g of crude material.[1] Scale volumes linearly.[1]

Reagents:

• Ethanol (95% or Absolute)[1]

• Activated Carbon (Optional, for decolorization)[1]

• Filter aid (Celite)[1]

Step-by-Step Procedure:

• Saturation (The Dissolution):

  • Place 5.0 g of crude 3-bromophenyl benzoate in a 100 mL Erlenmeyer flask.

  • Add 15 mL of Ethanol.[1] Add a boiling chip.

  • Heat to a gentle boil on a steam bath or hot plate (approx. 80°C).

  • Observation: If solid remains, add hot Ethanol in 2 mL increments until dissolved.[1]

  • Note: Do not exceed 40 mL total volume.[1] If it doesn't dissolve, you likely have inorganic salts (filter them out).[1]

• Clarification (Optional):

  • If the solution is dark yellow/brown, remove from heat, add 0.1 g Activated Carbon.[1]

  • Boil for 2 minutes.

  • Hot Filtration: Quickly filter through a pre-warmed funnel with Celite to remove carbon/insolubles.[1]

• Crystallization (Thermodynamics):

  • Allow the clear filtrate to cool to room temperature slowly (place the flask on a wood block or cork ring).

  • Crucial: Do not plunge into ice yet.[1] Rapid cooling traps impurities.[1]

  • Once crystals appear and the solution is at room temp, place in an ice-water bath (0°C) for 20 minutes to maximize yield.

• Isolation:

  • Collect crystals via vacuum filtration (Buchner funnel).[1][8]

  • The Wash: Wash the filter cake with 5–10 mL of ice-cold Ethanol.[1] (Warm ethanol will redissolve your product!).[1]

• Drying:

  • Air dry on the filter for 10 minutes.[1]

  • Dry in a vacuum desiccator or oven at 40°C (well below the melting point) for 2 hours.

Troubleshooting & Quality Control

Common Failure Mode: "Oiling Out"[1]

• Symptom: As the hot solution cools, liquid droplets form at the bottom instead of crystals.[1]

• Cause: The solution is too concentrated, or the melting point of the solute is lower than the temperature at which the solution becomes saturated.[1]

• Remedy:

  • Reheat to dissolve the oil.

  • Add a small amount of extra solvent (Ethanol).[1]

  • Seed: Add a tiny crystal of pure product (or scratch the glass) at a temperature just above where the oil formed.[1]

  • Cool very slowly with vigorous stirring.

Quality Control Workflow

Figure 2: Validation workflow. A sharp melting point is the quickest indicator of success.[1]

Data Validation:

• TLC: Silica Gel 60 F254.[1] Eluent: Hexane/Ethyl Acetate (8:2). Product Rf ~0.6; Phenol Rf ~0.3 (UV active).[1]

• Melting Point: Expect a sharp range (e.g., 68–70°C, dependent on specific polymorph, compare to literature for phenyl benzoate derivatives).

References

• PubChem. 3-Bromophenyl benzoate (Compound).[1][2] National Library of Medicine.[1] Available at: [Link][1]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard reference for Schotten-Baumann procedures and recrystallization of aryl esters).

• Armarego, W. L. F., & Chai, C. L. L. Purification of Laboratory Chemicals, 7th Ed.[1] Butterworth-Heinemann, 2013.[1] (Authoritative source for solvent properties and purification techniques).[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Bromophenyl benzoate | C13H9BrO2 | CID 10978749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenol, 3-broMo-, 1-benzoate | 99515-50-1 [chemicalbook.com]
• 4. 99515-50-1|3-Bromophenyl benzoate|BLD Pharm [bldpharm.com]
• 5. 2694728-07-7|Methyl 3-bromo-5-((chlorocarbonyl)oxy)benzoate|BLD Pharm [bldpharm.com]
• 6. Buy Methyl 4-(3-bromophenyl)benzoate | 89900-91-4 [smolecule.com]
• 7. guidechem.com [guidechem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Troubleshooting low purity in 3-Bromophenyl benzoate synthesis

Technical Support Center: 3-Bromophenyl Benzoate Synthesis Topic: Troubleshooting Low Purity & Optimization of Esterification Ticket ID: #SYN-3BPB-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist[1]

Executive Summary

Low purity in the synthesis of 3-bromophenyl benzoate via the Schotten-Baumann reaction (or standard acylation) typically stems from three root causes: incomplete conversion of the phenol , hydrolysis of the benzoyl chloride , or ineffective phase separation during workup. Unlike aliphatic alcohols, 3-bromophenol is a poor nucleophile and prone to oxidation, while the ester product is susceptible to base-catalyzed hydrolysis if the workup is too aggressive.

This guide provides a self-validating workflow to diagnose the specific impurity, remove it chemically based on

differentials, and crystallize the final product to purity.

Part 1: Diagnostic Workflow (The Triage)

Before attempting purification, you must identify the dominant impurity. Do not rely solely on melting point.

Q: How do I know if my impurity is unreacted starting material or a side product?

A: Use Proton NMR (

H-NMR) and TLC to distinguish between the three most common states.

Component	TLC Behavior (10% EtOAc/Hexane)	H-NMR Signature (Diagnostic)
3-Bromophenyl benzoate (Product)	High (~0.6–0.[1]7)	8.2 ppm (d, 2H) : Ortho-protons on benzoate ring (deshielded by carbonyl).
3-Bromophenol (Reactant)	Medium (~0.[1]4)	5.0–6.0 ppm (s, broad) : Phenolic -OH.[1] Disappears with shake.[1]
Benzoic Acid (Hydrolysis Byproduct)	Low (<0.[1]1) or streak	12.0+ ppm (s, broad) : Carboxylic acid proton.

The "Red Flag" Indicator: If your product is colored (pink/brown) , your 3-bromophenol has oxidized.[1] This requires an activated charcoal step during recrystallization, as standard washing will not remove the chromophores.

Part 2: The Troubleshooting Logic (Visualized)

The following decision tree outlines the logical path from symptom to solution.

Caption: Diagnostic logic flow based on impurity identification. Note the specific base requirements for different impurities.

Part 3: Reaction Optimization (Prevention)

Q: Why is my yield low despite using excess benzoyl chloride?

A: You are likely facing moisture competition or stoichiometric imbalance .[1] Benzoyl chloride hydrolyzes faster than it reacts with the sterically hindered, electron-poor 3-bromophenol.[1]

The Fix:

• Stoichiometry: Use 1.2 equivalents of Benzoyl Chloride relative to 3-Bromophenol. It is easier to wash away benzoic acid (hydrolysis product) than unreacted phenol.[1]

• The Base: If using Schotten-Baumann (biphasic), ensure the NaOH is at least 10% excess to neutralize the HCl generated. If using Pyridine (solvent/base), ensure it is dry.

• Temperature: Keep the reaction at 0°C during addition. High temperatures favor hydrolysis over esterification.

Part 4: Purification Protocols (The Cure)

This is the most critical section. Many researchers fail here because they treat phenols like carboxylic acids.[1]

Protocol A: The "pKa Ladder" Wash (Chemical Separation)

Use this if NMR shows unreacted 3-bromophenol.

The Science:

• Benzoic Acid

  [2][3]

• 3-Bromophenol

  [1]

• Sodium Bicarbonate (

  ) pH -> Removes Benzoic Acid ONLY.

• Sodium Hydroxide (

  ) pH -> Removes Phenol AND Benzoic Acid. [1]

Step-by-Step:

• Dissolve crude solid in Diethyl Ether or Ethyl Acetate .

• Wash 1 (Acid Removal): Wash with saturated

  ( mL). This removes benzoic acid and HCl.[1]

  • Checkpoint: The aqueous layer should not fizz upon second wash.

• Wash 2 (Phenol Removal - CRITICAL): Wash with cold (0°C) 1M NaOH (

  mL).

  • Warning: Do this quickly and keep it cold! Prolonged contact with strong base hydrolyzes your ester product.[1]

• Wash 3 (Neutralization): Wash with Brine (

  mL) to remove trapped base.

• Dry over

  and concentrate.

Protocol B: Recrystallization (Final Polish)

Use this to remove trace impurities and correct "oiling out".[1]

Solvent System: Ethanol / Water (95:5 or 90:10).[1]

• Dissolve the crude ester in the minimum amount of boiling Ethanol .

• Optional: If colored, add activated charcoal, boil for 1 min, and filter hot through Celite.

• Add warm water dropwise until persistent turbidity (cloudiness) appears.[1]

• Add one drop of ethanol to clear the solution.[1]

• Slow Cooling: Wrap the flask in foil/towel and let it reach room temperature undisturbed.

• Ice Bath: Cool to 0°C for 30 mins. Filter and wash with ice-cold 50% EtOH.[1]

Part 5: Stability & Storage

Q: My product degrades after a week. Why?

A: Esters are susceptible to hydrolysis if traces of acid or base remain from the workup.

• Validation: Dissolve a small amount of final product in wet acetone and measure pH. It should be neutral (~7).

• Storage: Store in a desiccator. Moisture is the enemy of shelf-life for phenyl esters.

Visualizing the Workup Mechanism

The following diagram illustrates why the specific wash sequence is required based on the species present in the organic phase.

Caption: The "pKa Ladder" purification strategy. Note that Bicarbonate is insufficient to remove the phenol impurity.

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard protocols for Schotten-Baumann and recrystallization of aromatic esters). [1]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.).[1] Oxford University Press.[1] (Mechanistic details on nucleophilic acyl substitution and pKa values of phenols vs carboxylic acids). [1]

• PubChem. (n.d.).[1] 3-Bromophenol Compound Summary. National Library of Medicine.[1] (Physical data and acidity constants).

• Furniss, B. S., et al. (1989). Purification of Organic Solids. In Vogel's Textbook of Practical Organic Chemistry. (Techniques for preventing "oiling out" during recrystallization).

Sources

• 1. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 2. quora.com [quora.com]
• 3. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]

Technical Support Center: Optimizing Catalyst Concentration for the Fries Rearrangement of 3-Bromophenyl Benzoate

Welcome to the Technical Support Center for the Fries Rearrangement of 3-Bromophenyl Benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize your reaction yields and achieve high selectivity for the desired hydroxybenzophenone products.

Introduction

The Fries rearrangement is a powerful organic transformation that converts an aryl ester, in this case, 3-bromophenyl benzoate, into a mixture of ortho- and para-hydroxy aryl ketones using a Lewis or Brønsted acid catalyst.[1] These products are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals.[1] The efficiency and selectivity of this reaction are highly dependent on several factors, with catalyst concentration being a critical parameter to control. This guide will provide you with the necessary information to navigate the complexities of optimizing this crucial variable.

Frequently Asked Questions (FAQs)

Q1: What is the role of the catalyst in the Fries rearrangement of 3-bromophenyl benzoate?

The catalyst, typically a Lewis acid like aluminum chloride (AlCl₃) or a Brønsted acid like methanesulfonic acid (MSA), plays a crucial role in activating the substrate for the rearrangement.[2] The Lewis acid coordinates to the carbonyl oxygen of the ester, which polarizes the bond between the acyl group and the phenolic oxygen, facilitating the formation of an acylium carbocation.[3] This electrophilic intermediate then attacks the aromatic ring at the ortho or para position, leading to the rearranged product after a work-up.[1]

Q2: Why is an excess of a Lewis acid catalyst often required?

In many cases, an excess of the Lewis acid catalyst is necessary because it can form complexes with both the starting material (3-bromophenyl benzoate) and the hydroxybenzophenone product.[2] This complexation can deactivate the catalyst, so a stoichiometric or even excess amount is often needed to drive the reaction to completion.

Q3: How does catalyst concentration affect the ortho/para selectivity?

While temperature and solvent polarity are the primary drivers of ortho/para selectivity, catalyst concentration can have an indirect effect.[1] Higher catalyst concentrations can sometimes lead to increased reaction rates, which may favor the kinetically controlled para product at lower temperatures. Conversely, at higher temperatures, where the thermodynamically more stable ortho product is favored, an adequate catalyst concentration is still necessary to ensure the reaction proceeds efficiently.[1]

Q4: What are some common catalysts used for the Fries rearrangement?

A variety of Lewis and Brønsted acids can be used as catalysts for the Fries rearrangement. Common choices include:

• Lewis Acids: Aluminum chloride (AlCl₃), boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄).[2]

• Brønsted Acids: Methanesulfonic acid (MSA), hydrofluoric acid (HF), and trifluoromethanesulfonic acid.[1][3]

• Milder/Greener Alternatives: Zinc powder and heteropoly acids have also been explored as more environmentally friendly options.

Q5: Are there any safety precautions I should take when handling these catalysts?

Many of the catalysts used in the Fries rearrangement, particularly Lewis acids like AlCl₃, are highly corrosive and moisture-sensitive. It is crucial to handle them under anhydrous conditions in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS) for the specific catalyst you are using.

Troubleshooting Guide

This section addresses specific issues you might encounter during the optimization of catalyst concentration for the Fries rearrangement of 3-bromophenyl benzoate.

Problem	Potential Cause(s)	Troubleshooting & Optimization Steps
Low to no conversion of starting material	1. Insufficient Catalyst Concentration: The amount of catalyst may be too low to effectively activate the substrate, especially if there are impurities that consume the catalyst. 2. Inactive Catalyst: Lewis acids like AlCl₃ are highly sensitive to moisture. The catalyst may be old or have been exposed to the atmosphere. 3. Low Reaction Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.	1. Increase Catalyst Loading: Incrementally increase the catalyst concentration in small-scale trial reactions. For Lewis acids, start with at least stoichiometric amounts and gradually increase to 1.5-2.0 equivalents or more. 2. Use Fresh Catalyst: Ensure your catalyst is fresh and handled under strictly anhydrous conditions. 3. Increase Temperature: Gradually increase the reaction temperature while monitoring for product formation and potential decomposition.
Formation of multiple products/low selectivity	1. Suboptimal Temperature: Temperature is a key factor in controlling ortho/para selectivity. Low temperatures generally favor the para product, while high temperatures favor the ortho product.[1] 2. Inappropriate Solvent: Solvent polarity can influence the ratio of ortho and para products. Non-polar solvents tend to favor the ortho product, while more polar solvents can increase the proportion of the para product.[1]	1. Optimize Temperature: For the para product, conduct the reaction at lower temperatures (e.g., 0-25 °C). For the ortho product, higher temperatures (e.g., >100 °C) are often required. 2. Screen Solvents: Experiment with different solvents of varying polarity, such as nitrobenzene (polar) or carbon disulfide (non-polar), to find the optimal conditions for your desired isomer.[3]
Product decomposition or charring	1. Excessive Catalyst Concentration: A large excess of a strong Lewis acid can lead to side reactions and product degradation. 2. Reaction Temperature is Too High: High temperatures, especially in the presence of a strong acid, can cause decomposition of the starting material and/or product.	1. Reduce Catalyst Loading: If you are using a large excess of the catalyst, try reducing the concentration to see if it minimizes decomposition while still providing good conversion. 2. Lower Reaction Temperature: Reduce the reaction temperature and monitor the reaction for a longer period.
Formation of 3-bromophenol as a major byproduct	Hydrolysis: The presence of water in the reaction mixture can lead to the hydrolysis of the 3-bromophenyl benzoate starting material, resulting in the formation of 3-bromophenol and benzoic acid.	Ensure Anhydrous Conditions: Thoroughly dry all glassware before use. Use anhydrous solvents and handle moisture-sensitive catalysts under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols & Methodologies

General Workflow for Catalyst Concentration Optimization

The following workflow provides a systematic approach to optimizing the catalyst concentration for the Fries rearrangement of 3-bromophenyl benzoate.

Caption: A systematic workflow for optimizing catalyst concentration.

Example Protocol: Fries Rearrangement using Methanesulfonic Acid (MSA)

This protocol is adapted from a procedure for a related substituted bromophenyl ester and can be used as a starting point for the optimization of the 3-bromophenyl benzoate rearrangement.[4]

Materials:

• 3-bromophenyl benzoate

• Methanesulfonic acid (MSA)

• Methanesulfonic anhydride

• Anhydrous solvent (e.g., 1,2-dichloroethane)

• Round-bottom flask

• Magnetic stirrer

• Heating mantle/oil bath

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 3-bromophenyl benzoate (1 equivalent) in the anhydrous solvent.

• Catalyst Preparation: In a separate flask, carefully add methanesulfonic anhydride (e.g., 0.2 equivalents) to methanesulfonic acid (used as both catalyst and solvent in some cases, or in a specific volume for a solution-based reaction). Stir the mixture for a period to ensure any residual water is consumed.

• Reaction Initiation: Add the MSA/methanesulfonic anhydride mixture to the solution of 3-bromophenyl benzoate.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., starting at 65°C and adjusting as needed) and stir for a set time (e.g., 22-24 hours).[4]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the consumption of the starting material and the formation of products.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully quench the reaction by slowly adding it to a mixture of ice and water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to separate the ortho and para isomers.

Mechanistic Overview

The following diagram illustrates the generally accepted mechanism for the Lewis acid-catalyzed Fries rearrangement.

Caption: Mechanism of the Lewis acid-catalyzed Fries rearrangement.

References

• Organic Chemistry Portal. Fries Rearrangement. Available at: [Link]

• ResearchGate. (2025, August 6). Fries rearrangement in ionic melts | Request PDF. Available at: [Link]

• Electrochemical Society. Electrochemical Studies of the Fries Rearrangement of Phenyl Benzoate in a Room-Temperature Molten Salt. Available at: [Link]

• IRIS. Selectivity in the photo-Fries rearrangement of some aryl benzoates in green and sustainable media. Preparative and mechanistic. Available at: [Link]

• Wikipedia. Fries rearrangement. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. The rearranging species. The effect of tetrabromoaluminate ion on the ortho/para ratio: the non-involvement of the proton as a co-catalyst. Available at: [Link]

• Effect of Catalyst Concentration on Reaction Rate in Organic Synthesis in Kenya. Available at: [Link]

• Wiley Online Library. Fries Rearrangement of Aryl Formates Promoted by BCl . Mechanistic Evidence from 11B NMR Spectra and DFT Calculations*. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Aromatic rearrangements in the benzene series. Part 6. The Fries rearrangement of phenyl benzoate: the role of tetrabromoaluminate ion as an aluminium bromide transfer agent. Available at: [Link]

• Catalysis Science & Technology. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts. Available at: [Link]

• Taylor & Francis Online. Fries rearrangement – Knowledge and References. Available at: [Link]

Sources

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. Fries Rearrangement [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Overcoming steric hindrance in meta-substituted benzoate reactions

Technical Support Center: Advanced Synthesis & Catalysis Subject: Troubleshooting Steric & Electronic Barriers in Meta-Substituted Benzoate Reactions Ticket ID: META-RXN-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Meta-Paradox"

Welcome to the technical support guide for meta-substituted benzoates. A common frustration in medicinal chemistry is the "Meta-Paradox": the assumption that meta-positions are sterically benign compared to ortho-positions.

The Reality: While meta-substituents lack the direct "blocking" effect of ortho-groups, they exert remote steric control by locking conformations. A bulky meta-group (e.g., -tBu, -CF3, -I) can force the carbonyl group out of planarity with the aromatic ring to minimize allylic strain (A(1,3) strain). This twist breaks conjugation, alters the electrophilic attack vector, and clashes with the "fencing" of bulky transition metal ligands.

This guide provides diagnostic workflows and protocols to overcome these specific hidden barriers.

Module 1: Nucleophilic Acyl Substitution (Amidation/Esterification)

Symptom: Standard coupling reagents (HATU, EDC/HOBt) result in <20% conversion or stalled intermediates, particularly with bulky amine nucleophiles.

Root Cause Analysis: The meta-substituent creates a "conformation lock." In the active ester intermediate (e.g., O-At from HATU), the bulky meta-group forces the carbonyl to rotate. If the incoming nucleophile is also bulky, the required trajectory (Burgi-Dunitz angle) is obstructed not by the ring itself, but by the rotamer population forced by the meta-group.

Protocol: The Acyl Chloride "Reset" (Ghosez’s Reagent) When active esters fail, you must switch to a smaller, more electrophilic species: the acid chloride. Thionyl chloride (

) is often too harsh for functionalized substrates. We recommend Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) for neutral, mild activation.[1]

Step-by-Step Protocol:

• Dissolution: Dissolve the meta-substituted benzoic acid (1.0 equiv) in dry DCM (0.2 M).

• Activation: Add Ghosez’s Reagent (1.2 equiv) dropwise at 0 °C.

• Monitoring: Stir at room temperature for 1–2 hours. Checkpoint: Monitor by TLC (quench an aliquot with MeOH to see the methyl ester).

• Coupling: Once the acid chloride is formed, add the bulky amine (1.2 equiv) and dry Pyridine or

  (2.0 equiv).

• Workup: Dilute with DCM, wash with 1N HCl (if product is acid-stable) or sat.

  .

Data Comparison: Coupling Efficiency

Method	Substrate (Acid)	Nucleophile (Amine)	Yield (%)	Notes
HATU/DIPEA	3-tBu-Benzoic Acid	t-Butylamine	15%	Stalled at active ester.
EDC/HOBt	3-tBu-Benzoic Acid	t-Butylamine	<5%	No reaction.
/Reflux	3-tBu-Benzoic Acid	t-Butylamine	65%	Significant decomp. of SM.
Ghosez’s Reagent	3-tBu-Benzoic Acid	t-Butylamine	92%	Clean conversion, neutral pH.

Module 2: Transition Metal Catalysis (Suzuki-Miyaura Coupling)

Symptom: The reaction stalls after oxidative addition (homocoupling observed) or fails to initiate. "Black palladium" precipitates early.

Root Cause Analysis: This is often a Ligand-Substrate Mismatch . Modern bulky ligands (e.g., Buchwald Dialkylbiarylphosphines like XPhos) are designed to create a "pocket" for the metal. A large meta-substituent on the substrate can clash with the ligand's "backbone" during the reductive elimination step, effectively pushing the substrate out of the coordination sphere before the bond forms.

Diagnostic Workflow (Graphviz Diagram)

Caption: Decision tree for diagnosing steric vs. stability failure modes in Pd-catalyzed cross-coupling of meta-substituted benzoates.

Recommended Protocol: The "RuPhos" System For meta-hindered substrates, RuPhos often outperforms XPhos because its specific steric bulk is directed differently, accommodating the "remote" bulk of the meta-position better than the extremely crowded tBuXPhos.

• Catalyst: Pd(OAc)2 (2 mol%) + RuPhos (4 mol%) OR RuPhos Pd G4 precatalyst (recommended).

• Base:

  (3.0 equiv). Note: Carbonate bases often fail here due to slower transmetallation.

• Solvent: Toluene/Water (10:1). The biphasic system helps solubilize the inorganic base while keeping the catalyst in the organic phase.

• Conditions: 100 °C (sealed tube).

Module 3: Hydrolysis of Sterically Shielded Esters

Symptom: Saponification (LiOH/MeOH/Water) takes >24 hours or requires reflux that degrades other functional groups.

Root Cause Analysis: While meta-groups don't block the carbonyl carbon directly, they create a hydrophobic shield that repels hydrated hydroxide ions. If the meta-group is electron-donating (e.g., -OMe, -Alkyl), it also deactivates the carbonyl electronically, compounding the issue.

Protocol: Anhydrous Nucleophilic Attack (TMSOK) Avoid the hydration shell penalty by using an anhydrous hydroxide source: Potassium Trimethylsilanolate (TMSOK) . TMSOK acts as a soluble, "naked" hydroxide equivalent in organic solvents.

Step-by-Step Protocol:

• Solvent: Dissolve ester in dry THF (0.1 M).

• Reagent: Add TMSOK (2.0 equiv).

• Conditions: Stir at room temperature.

• Mechanism: The

  attacks the carbonyl; the silyl group is transferred to the alkoxy oxygen, and subsequent workup releases the acid.

• Workup: Quench with aqueous citric acid (mild) or 1N HCl.

FAQs: Meta-Substitution Troubleshooting

Q: I have a meta-CF3 group. Is the issue steric or electronic? A: Primarily electronic, but with a steric twist. The

group is strongly electron-withdrawing, which should accelerate nucleophilic attack. If your reaction is slow, it is likely due to the solubility of the fluorinated intermediate or a specific dipole alignment that repels the nucleophile. Try using a fluorinated solvent (e.g., Trifluorotoluene) to improve homogeneity.

Q: Can I use microwave irradiation to overcome the "conformation lock"? A: Yes. Microwave irradiation is particularly effective for meta-substituted benzoates. The rapid dielectric heating provides the energy required to rotate the carbonyl group out of its "locked" low-energy rotamer, making it accessible for reaction. We recommend 120 °C for 10–20 minutes as a starting point.

Q: Why does my Suzuki coupling yield dehalogenated starting material? A: This is a classic sign of slow transmetallation caused by sterics. The oxidative addition complex sits waiting for the boronic acid, and eventually undergoes protodepalladation.

• Fix: Increase the concentration of the boronic acid (1.5–2.0 equiv) and switch to a stronger base (KOH or NaOH) to accelerate the activation of the boron species.

References

• Ghosez’s Reagent for Hindered Amidation

  • Ghosez, L., et al. "Use of 1-Chloro-N,N,2-trimethyl-1-propenylamine (Ghosez's Reagent) for the Synthesis of Amides from Sterically Hindered Carboxylic Acids." Organic Syntheses, 1979, 59, 26.

• Conformational Analysis of Meta-Substituted Benzamides

  • Abraham, R. J., et al. "Conformational analysis, part 43. A theoretical and LIS/NMR investigation of the conformations of substituted benzamides." Magnetic Resonance in Chemistry, 2015, 53, 10.

• Buchwald Ligand Selection Guide (Steric Parameters)

  • Martin, R., & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids." Accounts of Chemical Research, 2008, 41, 1461–1473.

• Anhydrous Hydrolysis with TMSOK

  • Laganis, E. D., & Chenard, B. L. "Metal silanolates: organic soluble equivalents for O-2 or HO-." Tetrahedron Letters, 1984, 25, 5831-5834.

Sources

• 1. Ghosez’s Reagent | Eburon [eburon-organics.com]

Reference Data & Comparative Studies

Spectroscopic Differentiation of 3-Bromophenyl Benzoate: A Comparative FTIR Analysis Guide

Executive Summary

3-Bromophenyl benzoate (3-BPB) serves as a critical intermediate in the synthesis of biaryl scaffolds and liquid crystal polymers.[1] In drug development, verifying the integrity of the ester linkage while confirming the meta-substitution of the bromine atom is a routine but vital quality control (QC) step.

This guide provides a comparative analysis of the FTIR spectrum of 3-BPB against its precursors (Benzoic Acid, 3-Bromophenol) and its structural isomer (4-Bromophenyl benzoate).[1] By focusing on the carbonyl shift and the "fingerprint" region for substitution patterns, researchers can rapidly validate product identity without resorting to more expensive NMR techniques for routine screening.

Synthesis & Verification Workflow

The following workflow illustrates the critical checkpoints where FTIR is utilized to monitor the esterification reaction and purity.

Figure 1: Synthesis monitoring workflow. The FTIR checkpoint serves as a rapid "Go/No-Go" gate before proceeding to HPLC or NMR.[1]

Comparative Spectral Analysis

To positively identify 3-BPB, one must observe the appearance of the ester carbonyl and the disappearance of precursor hydroxyl groups.

Target vs. Precursors (Reaction Monitoring)

The most common failure mode in synthesis is incomplete conversion. The table below highlights the diagnostic peaks required to rule out unreacted starting materials.

Functional Group	3-Bromophenyl benzoate (Product)	Benzoic Acid (Precursor 1)	3-Bromophenol (Precursor 2)	Diagnostic Note
O-H Stretch	Absent	2500–3300 cm⁻¹ (Broad, Strong)	3300–3500 cm⁻¹ (Broad)	Primary QC Check: Any broad peak >3000 cm⁻¹ indicates contamination.
C=O[1][2][3][4] Stretch	1735–1750 cm⁻¹ (Ester)	1680–1700 cm⁻¹ (Acid Dimer)	Absent	The ester C=O shifts to a higher frequency than the acid due to the electron-withdrawing phenoxy group.
C-O Stretch	1200–1280 cm⁻¹ (Strong)	~1290 cm⁻¹	~1200 cm⁻¹	Ester C-O bands are distinct and intense.
C-Br Stretch	500–700 cm⁻¹	Absent	500–700 cm⁻¹	Difficult to use for purity, but confirms halogen presence.

Target vs. Isomer (Regio-Selectivity)

Distinguishing 3-BPB (meta) from 4-Bromophenyl benzoate (para) requires analysis of the Fingerprint Region (600–900 cm⁻¹) .[1] This region contains the C-H out-of-plane (OOP) bending vibrations, which are highly sensitive to substitution patterns on the benzene ring.[1][5]

• 3-BPB (Meta-substituted): Look for peaks at ~690 cm⁻¹, ~780 cm⁻¹, and ~880 cm⁻¹ .

• 4-BPB (Para-substituted): Characterized by a single strong band at 800–850 cm⁻¹ .

Detailed Peak Assignment for 3-Bromophenyl Benzoate

The spectrum of 3-BPB is dominated by the interplay between the benzoyl ring (monosubstituted) and the bromophenyl ring (meta-substituted).[1]

A. High Frequency Region (4000–1500 cm⁻¹)

• Aromatic C-H Stretch (3030–3100 cm⁻¹): Weak, sharp bands just above 3000 cm⁻¹.[5] Note: Absence of sp3 C-H (<3000 cm⁻¹) confirms solvent removal (e.g., Hexanes/Ethyl Acetate).

• Ester Carbonyl C=O (1735–1750 cm⁻¹): The defining feature.[3][4] Phenyl esters typically absorb at higher wavenumbers than alkyl esters (e.g., ethyl benzoate at ~1720 cm⁻¹) because the phenoxy ring withdraws electron density, reducing the resonance contribution of the ether oxygen to the carbonyl, thereby increasing the double-bond character of the C=O.

• Aromatic Ring Stretch (1600 & 1585 cm⁻¹): The "breathing" modes of the benzene rings. Often appears as a doublet.

B. Fingerprint Region (1500–400 cm⁻¹)[6]

• C-O-C Stretching (1150–1280 cm⁻¹): Two strong bands usually appear here. One corresponds to the acyl-oxygen stretch and the other to the alkyl/aryl-oxygen stretch.[1]

• C-H Out-of-Plane Bending (Diagnostic):

  • 730–770 cm⁻¹ & 690–710 cm⁻¹: Characteristic of the monosubstituted benzoyl ring (from benzoic acid part).

  • 780–800 cm⁻¹ & ~880 cm⁻¹: Characteristic of the meta-disubstituted bromophenyl ring.

• C-Br Stretch (500–650 cm⁻¹): Often weak and may be obscured by the lower limit of ATR crystals (ZnSe cuts off at ~600 cm⁻¹; Diamond/Ge is preferred for this region).

Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this ATR-FTIR protocol. This method minimizes sample preparation errors common with KBr pellets (e.g., moisture absorption).

Equipment

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Accessory: Diamond ATR (Single bounce).

• Resolution: 4 cm⁻¹.

• Scans: 16 or 32 (to improve Signal-to-Noise ratio).

Step-by-Step Procedure

• System Blank: Clean the crystal with Isopropanol. Collect a background spectrum (air). Validation: Ensure background is flat with no peaks at 2350 cm⁻¹ (CO₂) or 3400 cm⁻¹ (H₂O).

• Sample Loading: Place ~5 mg of solid 3-BPB on the crystal. Apply pressure using the anvil until the force gauge indicates optimal contact.

• Acquisition: Scan from 4000 to 450 cm⁻¹.

• Processing: Apply Automatic Baseline Correction. Normalize the strongest peak (C=O) to 1.0 Absorbance units for easy overlay comparison.

• Cleaning: Wipe with acetone/isopropanol. Validation: Run a quick scan to ensure no carryover before the next sample.

Decision Logic for Identification

Use the following logic tree to interpret the spectrum of an unknown sample suspected to be 3-BPB.

Figure 2: Spectral interpretation logic tree. Follow this path to validate the compound's identity and purity.

References

• NIST Chemistry WebBook. Benzoic acid, 3-bromo- IR Spectrum. National Institute of Standards and Technology. Available at: [Link] (Accessed 2023-10-26).[1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on C-H OOP bending patterns).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd. (Source for ester C=O frequency shifts).

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. IR Absorption Table [webspectra.chem.ucla.edu]
• 3. elearning.uniroma1.it [elearning.uniroma1.it]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. chem.libretexts.org [chem.libretexts.org]

Melting point determination and purity standards for 3-Bromophenyl benzoate

Topic: Melting Point Determination and Purity Standards for 3-Bromophenyl Benzoate Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

A Comparative Technical Guide for Analytical Validation

Executive Summary

In organic synthesis and pharmaceutical intermediate profiling, 3-Bromophenyl benzoate (CAS 99515-50-1) serves as a critical model for esterification efficiency and substitution effects.[1] Unlike its para-substituted isomer, the meta-substituted variant presents unique crystallographic challenges that make melting point (MP) determination a rigorous test of analytical technique.[1]

This guide provides a comparative analysis of Capillary Melting Point versus Differential Scanning Calorimetry (DSC) for characterizing this compound.[1] It establishes a protocol for validating purity standards where literature data is sparse, prioritizing experimental self-validation over static reference values.

Physicochemical Profile & Reference Standards

Before determining the melting point, the integrity of the reference material must be established.[1][2] For 3-Bromophenyl benzoate, commercial availability of "Certified Reference Materials" (CRMs) is lower than for common pharmacopeial standards.[1] Therefore, an In-House Primary Standard is often required.[1]

The Theoretical Baseline[1]

• Compound: 3-Bromophenyl benzoate[3][4][5][6][7][8][9]

• CAS: 99515-50-1[4][6][8]

• Molecular Formula: C₁₃H₉BrO₂[1][2][6][7][8]

• Molecular Weight: 277.11 g/mol [1][2][6][8]

• Physical State: Crystalline Solid[1]

• Predicted MP Range: Experimental determination required. (Note: Unsubstituted Phenyl benzoate melts at 68–70°C. The increased molecular weight of the Br-substituent typically raises the MP, while the meta asymmetry may suppress lattice energy compared to the para isomer.)[1]

Impurity Profiling (The "Fingerprint")

Purity is inversely proportional to the melting range width.[1] The synthesis of 3-Bromophenyl benzoate via the Schotten-Baumann reaction introduces specific impurities that depress the MP.[1]

Impurity	Source	Effect on MP	Removal Strategy
3-Bromophenol	Unreacted Starting Material	Significant Depression (Eutectic formation)	Alkaline wash (NaOH)
Benzoic Acid	Hydrolysis byproduct	Broadening / Depression	Bicarbonate wash / Recrystallization
Benzoyl Chloride	Unreacted Reagent	Lattice defect / Corrosive	Hydrolysis + Wash

Comparative Analysis: Capillary vs. DSC

This section objectively compares the two dominant methodologies for MP determination.

Method A: Capillary Melting Point (USP <741>)

The Traditional Standard[1]

• Principle: Visual observation of the phase transition (Solid

  Liquid) in a thin-walled glass capillary.

• Workflow:

  • Sample is dried and pulverized.[1]

  • Packed into a capillary (2-3 mm height).

  • Heated at a ramp rate of 1°C/min near the expected MP.

• Pros: Cost-effective, direct visual confirmation of decomposition, compliant with basic pharmacopeial monographs.

• Cons: Subjective (human error in judging "meniscus" vs. "clear point"), thermal lag, cannot quantify purity directly.[1]

Method B: Differential Scanning Calorimetry (DSC)

The Analytical Gold Standard[1]

• Principle: Measures the difference in heat flow between the sample and a reference pan as a function of temperature.

• Workflow:

  • Sample (2-5 mg) is encapsulated in an aluminum pan.

  • Heated under N₂ purge.

  • Endothermic peak onset (

    ) is calculated mathematically.[1]

• Pros: Objective, precise (

  C), requires minimal sample, calculates purity via the Van't Hoff equation .

• Cons: High capital cost, requires interpretation of thermodynamic events (e.g., polymorph transitions).[1]

Performance Data Comparison

Feature	Capillary Method	DSC Method
Precision	C	C
Purity Insight	Qualitative (Range width)	Quantitative (Mol %)
Sample Size	~10-20 mg	2-5 mg
Data Output	Range ( )	Onset ( ), Peak ( ), Enthalpy ( )
Suitability	Routine QC	Research / Standard Validation

Protocol: Establishing the Purity Standard

Since specific literature values for CAS 99515-50-1 are variable, you must validate your own standard.

Synthesis & Purification Workflow

To ensure the MP measured is accurate, the sample must be chemically pure (>99%).[1]

Figure 1: Purification workflow to isolate high-purity 3-Bromophenyl benzoate prior to thermal analysis.

Step-by-Step Determination Protocol

Step 1: Calibration (System Suitability)

Before testing the unknown 3-Bromophenyl benzoate, calibrate the apparatus using Benzoic Acid (MP 122.4°C) or Benzophenone (MP 48°C) depending on the expected range.[1]

• Criterion: Measured MP of standard must be within ±0.5°C of certified value.[1]

Step 2: DSC Analysis (Primary Validation)

• Preparation: Weigh 3.0 ± 0.1 mg of dried sample into a Tzero aluminum pan. Hermetically seal.

• Equilibration: Equilibrate at 25°C.

• Ramp: Heat at 5°C/min to 150°C.

• Calculation: Integrate the endothermic peak.

  • : Extrapolated onset temperature (The True MP).

  • Purity Calculation: Use the software's purity analysis (based on

    plot derived from Van't Hoff law: ).[1]

Step 3: Capillary Confirmation (Routine QC)

Once the "True MP" is established via DSC, use it to set the pass/fail criteria for routine capillary tests.[1]

• Ramp: Fast ramp (10°C/min) to 50°C, then 1°C/min.

• Observation: Record the temperature of the first liquid droplet and the clear point.

• Acceptance: The range should not exceed 1.5°C.

Decision Logic for Quality Control

Use this logic gate to determine if a batch of 3-Bromophenyl benzoate is suitable for use as a reactant.

Figure 2: Quality Control Decision Tree. DSC is reserved for critical validation or marginal capillary results.[1]

References

• United States Pharmacopeia (USP). General Chapter <741> Melting Range or Temperature. USP-NF.[1]

• Menczel, J. D., & Prime, R. B. (2009).[1] Thermal Analysis of Polymers: Fundamentals and Applications. Wiley.[1] (Reference for DSC Purity Determination Theory). [1]

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Reference for Schotten-Baumann synthesis and recrystallization techniques).

• National Institute of Standards and Technology (NIST). Benzoic Acid Reference Material 350b. (Calibration Standard). [1]

• Gowda, B. T., et al. (2008).[1][2] "4-Bromophenyl benzoate."[1][4] Acta Crystallographica Section E. (Comparative structural data for the para-isomer).

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.iucr.org [journals.iucr.org]
• 3. molcore.com [molcore.com]
• 4. 2694728-07-7|Methyl 3-bromo-5-((chlorocarbonyl)oxy)benzoate|BLD Pharm [bldpharm.com]
• 5. 99515-50-1|3-Bromophenyl benzoate|BLD Pharm [bldpharm.com]
• 6. 99515-50-1|3-Bromophenyl benzoate|BLD Pharm [bldpharm.com]
• 7. Phenol, 3-broMo-, 1-benzoate | 99515-50-1 [chemicalbook.com]
• 8. 3-Bromophenyl benzoate | C13H9BrO2 | CID 10978749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Buy Methyl 4-(3-bromophenyl)benzoate | 89900-91-4 [smolecule.com]

TLC retention factors (Rf) for 3-Bromophenyl benzoate in ethyl acetate

TLC Retention Factors ( ) for 3-Bromophenyl Benzoate: A Comparative Solvent Guide

Executive Summary: The Polarity Paradox

In the chromatographic characterization of 3-Bromophenyl benzoate , the choice of mobile phase is the determinant factor between successful isolation and co-elution. While Ethyl Acetate (EtOAc) is a fundamental polar solvent in Thin Layer Chromatography (TLC), using it as a neat (100%) mobile phase for this moderately non-polar ester is methodologically flawed.

This guide objectively compares the performance of pure Ethyl Acetate against binary solvent systems (Hexane:EtOAc) and orthogonal solvents (Toluene), demonstrating why binary gradients are the industry standard for this compound class.

The Compound at a Glance

• Analyte: 3-Bromophenyl benzoate

• Structure: Aryl ester with a bromine substituent.

• Polarity Profile: Moderately Non-Polar (Lipophilic).

  • Key Interaction: Dipole-dipole (Ester carbonyl),

    - stacking (Aromatic rings).

  • Lack of H-Bonding: Unlike its precursor (3-Bromophenol), it lacks a hydroxyl donor, significantly increasing its mobility on Silica Gel.

Comparative Analysis of Solvent Systems

The following data compares the retention behavior (

) of 3-Bromophenyl benzoate across three distinct solvent strategies.

Data Table: Estimated Retention Factors ( ) on Silica Gel 60

Solvent System	Composition (v/v)	Estimated (Product)	Separation Quality	Use Case
Ethyl Acetate (Pure)	100% EtOAc	> 0.85 (Solvent Front)	Poor	System Flush / Cleaning
Standard Binary	90:10 (Hexane:EtOAc)	0.35 – 0.45	Excellent	Reaction Monitoring
High Polarity Binary	80:20 (Hexane:EtOAc)	0.60 – 0.70	Good	Rapid Screening
Orthogonal	100% Toluene	0.40 – 0.50	Very Good	Separating closely related isomers

Technical Deep Dive

A. The "Topic" Baseline: 100% Ethyl Acetate

• Performance: In pure EtOAc, 3-Bromophenyl benzoate exhibits "solvent fronting." The high polarity of the solvent overwhelms the weak adsorption forces between the ester and the silica silanols.

• Causality: The ester carbonyl group is a weak hydrogen bond acceptor. Ethyl acetate, being a strong polar aprotic solvent, effectively competes for the active sites on the silica, displacing the analyte entirely.

• Verdict: Not recommended for analytical separation. Useful only for eluting the compound from a silica plug during filtration.

B. The "Gold Standard": Hexane:Ethyl Acetate (9:1)

• Performance: This system places the

  in the "sweet spot" (0.3 – 0.5).

• Mechanism: Hexane acts as a non-polar moderator, reducing the elution strength. This allows the differential adsorption between the starting material (3-Bromophenol,

  ) and the product to manifest.

• Validation: This system provides the necessary resolution (

  ) to detect unreacted starting materials or hydrolysis byproducts (Benzoic acid).

C. The Orthogonal Alternative: Toluene

• Performance: Toluene often yields sharper spots for aromatic esters due to

  - interactions with the solvent.

• Selectivity: If the sample contains impurities like phenyl benzoate (lacking the bromine), Toluene often separates these structural analogs better than Hexane:EtOAc due to polarizability differences induced by the halogen.

Interaction Mechanism & Workflow Visualization

The following diagram illustrates the chromatographic mechanism and the recommended workflow for method development.

Caption: Competitive adsorption mechanism on Silica Gel. Ethyl acetate competes for binding sites, while Hexane modulates migration speed.

Validated Experimental Protocol

To ensure reproducibility and trustworthiness (E-E-A-T), follow this self-validating protocol for monitoring the synthesis of 3-Bromophenyl benzoate.

Materials

• Stationary Phase: Silica Gel 60

  on Aluminum or Glass backing.

• Mobile Phase: Hexane : Ethyl Acetate (9:1 v/v).

• Visualization: UV Lamp (254 nm).[1][2][3][4][5]

Step-by-Step Methodology

• Chamber Saturation:

  • Add 10 mL of the 9:1 solvent mixture to a developing chamber.

  • Insert a filter paper wick to facilitate vapor saturation. Why? This prevents "smiling" (curved solvent fronts) and ensures consistent

    values.

  • Allow to equilibrate for 5 minutes.

• Sample Preparation (The Co-Spot Technique):

  • Lane 1: Starting Material (3-Bromophenol) in EtOAc.

  • Lane 2: Co-spot (Mix of SM + Reaction Mixture).

  • Lane 3: Reaction Mixture (Product).

  • Note: 3-Bromophenol is significantly more polar than the benzoate ester. It will stay near the baseline (

    ) in this solvent system, while the product moves to mid-plate.

• Development:

  • Elute until the solvent front reaches ~1 cm from the top.[6]

  • Mark the solvent front immediately with a graphite pencil.

• Visualization & Analysis:

  • Observe under UV (254 nm).[1][2][3][4][5] The benzoate moiety is strongly UV active.

  • Validation Check: If the product spot tails (streaks), the sample is too concentrated or acidic. If the spot is at the solvent front, the solvent is too polar—add more Hexane.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Spot at Solvent Front ( )	Solvent too polar (e.g., Pure EtOAc).	Reduce polarity. Switch to 95:5 Hexane:EtOAc.
Spot at Baseline ( )	Solvent too non-polar.	Increase polarity. Switch to 80:20 Hexane:EtOAc.
Streaking / Tailing	Acidic impurity (Benzoic acid) or Overloading.	Dilute sample or add 1% Acetic Acid to mobile phase.
Ghost Spots	Decomposition of Benzoyl Chloride.	Benzoyl chloride hydrolyzes to Benzoic acid on the plate. Confirm with authentic Benzoic acid standard.

References

• Open Access Pub. (n.d.). TLC Separation of Benzoic Esters in Pharmaceutical Products. Retrieved from [Link]

• Sorbent Technologies. (2021).[7] Silica Gel Comparisons: Retention Factor (k), Selectivity, and Efficiency. Retrieved from [Link]

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 3-bromobenzoic acid (Synthesis context). Retrieved from [Link]

• Royal Society of Chemistry. (2019). Supporting Information: Synthesis of biaryls and aryl-heteroaryl compounds (Rf data for aryl esters). Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. filter-bio.com [filter-bio.com]
• 3. Content Not Available [sigmaaldrich.com]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. Preparation of the benzoate of phenol [wwwchem.uwimona.edu.jm]
• 7. sorbtech.com [sorbtech.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromophenyl Benzoate

As researchers and drug development professionals, our work necessitates the use of a wide array of chemical compounds. Among these are halogenated aromatic esters like 3-Bromophenyl benzoate. While essential for synthesis, the responsible management of their waste streams is paramount not only for laboratory safety but also for environmental protection and regulatory compliance. The toxicological properties of many such specialized reagents, including 3-Bromophenyl benzoate, have not been thoroughly investigated, demanding a cautious and systematic approach to their disposal.[1]

This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-Bromophenyl benzoate, moving beyond simple instructions to explain the critical reasoning behind each procedure. Our goal is to empower your laboratory with the knowledge to handle this chemical waste stream safely, efficiently, and in full compliance with regulations.

Hazard Identification and Risk Assessment

Before handling any disposal procedure, a thorough understanding of the compound's hazards is essential. 3-Bromophenyl benzoate (CAS No. 99515-50-1) is a brominated aromatic ester.[2] While specific toxicity data for this compound is limited, data from structurally similar brominated organic compounds allows for a presumptive hazard profile that must guide all handling and disposal protocols.

The primary hazards associated with compounds in this class include skin irritation, serious eye irritation, and potential respiratory irritation.[1][3][4][5] Ingestion may also be harmful.[1][3][4] Therefore, all contact should be minimized through engineering controls and appropriate personal protective equipment (PPE).

Table 1: Presumptive Hazard Profile for 3-Bromophenyl Benzoate

Hazard Class	GHS Category	Precautionary Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1][3][4]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][3][4][5]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[1][3][4][5]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | May cause respiratory irritation.[1][3][4][5] |

The Regulatory Imperative: Halogenated Organic Waste

From a regulatory standpoint, 3-Bromophenyl benzoate is classified as a halogenated organic compound . This is a critical distinction that dictates its entire disposal pathway. Under the U.S. Environmental Protection Agency (EPA) regulations, halogenated organic compounds (HOCs) are subject to specific land disposal restrictions.[6][7]

The core principle is waste segregation . Halogenated organic waste must never be mixed with non-halogenated organic waste.[8]

• Causality: The co-incineration of halogenated and non-halogenated waste can lead to the formation of highly toxic and environmentally persistent byproducts, such as polybrominated dibenzodioxins and dibenzofurans.[8] Segregation at the source is the most effective control to prevent this outcome.

All waste containers for 3-Bromophenyl benzoate must be clearly labeled as "Hazardous Waste" and specify "Halogenated Organic Waste" to ensure they are routed to the correct disposal facility.[8]

Core Disposal Protocol: Waste Collection and Segregation

The following protocols provide a self-validating system for the routine collection of 3-Bromophenyl benzoate waste within the laboratory.

Protocol 3.1: Liquid Waste Collection (Pure compound, solutions)

• Select Appropriate Container: Use a designated, chemically resistant (e.g., glass or HDPE) waste container with a screw cap. The container must be in good condition with no leaks or cracks.

• Label Correctly: Before adding any waste, affix a "Hazardous Waste" label. Clearly write "Halogenated Organic Waste" and list the full chemical name: "3-Bromophenyl benzoate". If it is in a solvent, list all components and their approximate percentages.

• Transfer Waste: Conduct all waste transfers inside a certified chemical fume hood. Use a funnel to prevent spills.

• Keep Container Closed: The waste container must remain tightly closed except when waste is actively being added.[8] This minimizes the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

• Secondary Containment: Store the waste container in a secondary containment tray or bin to contain any potential leaks.[8] This assembly should be stored in a designated, well-ventilated area, such as a vented cabinet under a fume hood.[8]

Protocol 3.2: Solid Waste Collection (Contaminated materials)

• Definition: Solid waste includes any item contaminated with 3-Bromophenyl benzoate, such as gloves, bench paper, weighing boats, silica gel, and filter paper.[8]

• Containerization: Use a designated, labeled hazardous solid waste container, such as a lined cardboard box or a plastic drum.

• Labeling: The container must be clearly labeled "Hazardous Waste" and "Halogenated Organic Solid Waste".

• Segregation: Do not mix this waste with non-hazardous trash or non-halogenated chemical waste.

• Final Disposal: Once full, the container must be sealed and disposed of through a licensed hazardous waste contractor.[1][9]

Spill and Emergency Procedures

Immediate and correct action is critical in the event of a spill. The procedures below apply to minor spills (less than 100 mL) that can be managed by trained laboratory personnel. For large spills, evacuate the area and contact your institution's emergency response team.

Protocol 4.1: Minor Spill Cleanup

• Alert Personnel: Immediately alert others in the laboratory.

• Isolate the Area: Secure the area and prevent unauthorized entry.

• Ensure Ventilation: Ensure the chemical fume hood is operating correctly. If the spill is outside a hood, ensure the area is well-ventilated.[4]

• Don Appropriate PPE: At a minimum, this includes:

  • Chemical splash goggles and a face shield.[1][4]

  • Chemically resistant gloves (e.g., nitrile). Inspect gloves before use.[1][4]

  • A lab coat or chemical-resistant apron.[1]

• Contain the Spill: Working from the outside in, cover the spill with an inert absorbent material like vermiculite, sand, or silica gel.[10][11][12] This prevents the spill from spreading.

• Collect Absorbed Material: Carefully scoop the absorbed material using spark-proof tools and place it into a designated hazardous waste container.[1][11]

• Decontaminate the Surface: Wipe the spill area with a cloth or paper towels dampened with a mild detergent and water solution.[11][13]

• Dispose of Cleanup Materials: All materials used for the cleanup (absorbent, gloves, paper towels) are now considered halogenated hazardous waste and must be placed in the solid waste container described in Protocol 3.2.[11]

• Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.[1][4]

Final Disposal Pathway and Decision Workflow

The ultimate destination for all 3-Bromophenyl benzoate waste is a licensed hazardous waste disposal facility.[1][9] Laboratory personnel are responsible for the safe and compliant collection, labeling, and storage of the waste until it is picked up by the contractor. The most common disposal technology for this type of waste is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize acidic gases (like hydrogen bromide) formed during combustion.[9][14]

The following diagram illustrates the complete decision-making workflow for managing this chemical waste stream.

Figure 1: Decision workflow for proper management and disposal of 3-Bromophenyl benzoate waste.

References

• BenchChem. (2025).

• PubChem. 3-Bromophenyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

• Aaron Chemicals LLC. (2024). Safety Data Sheet for (E)-3-(4-bromophenyl)acrylic acid.
• Safety Data Sheet. (2024). Safety Data Sheet for 1-(3-Bromophenyl)prop-2-en-1-one.
• ChemScene. (2025). Safety Data Sheet for tert-Butyl (3S)-3-(4-bromophenyl)
• CymitQuimica. (2025). SAFETY DATA SHEET for (2-Bromophenyl)(phenyl)methanol.

• Kent State University. Cleaning up a spill. Compliance and Risk Management. Retrieved from [Link]

• Clarkson University. CHEMICAL SPILL PROCEDURES. Environmental Health & Safety. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1988).

• Environmental Health and Safety at Providence College. Bromine in orgo lab SOP. Retrieved from [Link]

• Fisher Scientific. (2025). SAFETY DATA SHEET for 3-(3-Bromophenyl)propionic acid.
• TCI Chemicals. (2023).
• Sigma-Aldrich. (2025).
• Fisher Scientific. (2025).

• Ideal Response. (2025). What is bromine and what are the safe disposal and recycling methods?. Retrieved from [Link]

• Fisher Scientific. (2025). SAFETY DATA SHEET for Methyl 3-(bromomethyl)

• Electronic Code of Federal Regulations. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET for (3-Bromophenyl)acetonitrile.

• The City University of New York (CUNY). (2023). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Electronic Code of Federal Regulations. 40 CFR 721.2925 -- Brominated aromatic ester. Retrieved from [Link]

• Occupational Safety and Health Administration. BROMINE (OSHA Method ID-108). Retrieved from [Link]

• U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• Central Drug House (P) Ltd. (2024).

• University of Florida. Chemical Waste Management for Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1983).

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. Retrieved from [Link]

Sources

• 1. aaronchem.com [aaronchem.com]
• 2. 3-Bromophenyl benzoate | C13H9BrO2 | CID 10978749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 7. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ehs.providence.edu [ehs.providence.edu]
• 10. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 11. Cleaning up a spill | Compliance and Risk Management [kent.edu]
• 12. tcichemicals.com [tcichemicals.com]
• 13. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 14. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]

Personal protective equipment for handling 3-Bromophenyl benzoate

CAS: 99515-50-1 | Formula: C₁₃H₉BrO₂ | Mol.[1][2] Weight: 277.11 g/mol [1][2]

Introduction: The "Why" Behind the Protocol

As researchers, we often treat benzoate esters as benign intermediates. However, 3-Bromophenyl benzoate introduces a halogenated aromatic moiety that alters its toxicological profile and logistical requirements. Unlike simple benzoates, the bromine substituent increases lipophilicity, potentially enhancing skin absorption, and mandates specific disposal streams to prevent the formation of toxic byproducts (e.g., brominated dioxins) during incineration.

This guide moves beyond the standard SDS to provide a self-validating operational workflow. It is designed to protect not just the operator, but the integrity of your data by preventing cross-contamination and ensuring precise handling of this solid reagent.

Hazard Analysis & Risk Assessment

Before donning PPE, understand the specific threats this chemical poses in two distinct states: Solid (Dust) and Solution (Solvated) .

Hazard Category	GHS Classification (Derived)	Operational Implication
Skin Irritation	Category 2 (H315)	Lipophilicity: The bromine atom increases fat solubility.[3] If solubilized in DMSO or DCM, skin absorption rates accelerate significantly.
Eye Irritation	Category 2A (H319)	Dust Hazard: Fine powder can dissolve in tear film, creating a localized acidic/irritating environment.
Respiratory	STOT SE 3 (H335)	Inhalation: Airborne dust during weighing is the primary exposure vector.
Environmental	Halogenated Organic	Disposal: Cannot be mixed with standard organic waste streams.[4]

PPE Matrix: The Defense System

Rationale: PPE is selected based on the "weakest link" principle. For solids, the risk is inhalation. For solutions, the risk is the solvent's permeation ability carrying the solute.

A. Handling Solid Reagent (Weighing/Transfer)

• Gloves: Nitrile (Minimum thickness: 0.11 mm / 4 mil).

  • Why: Solid powders do not permeate nitrile effectively. Standard exam gloves provide sufficient barrier against incidental contact.

• Eye Protection: Chemical Safety Goggles (Indirect Vent).

  • Why: Safety glasses allow dust entry from the side. Goggles seal the ocular environment.

• Respiratory: Fume Hood (Preferred). If weighing on an open bench is unavoidable, use an N95 or P100 particulate respirator.

B. Handling Solvated Reagent (Synthesis/Extraction)

• Gloves: Solvent-Dependent Selection (Crucial).

  • Scenario 1 (DCM/Chloroform):PVA (Polyvinyl alcohol) or Silver Shield/4H laminate gloves. Nitrile degrades in <5 minutes.

  • Scenario 2 (Acetone/Ethyl Acetate): Double-gloved Nitrile (change immediately upon splash).

  • Scenario 3 (DMSO/Methanol): Standard Nitrile is acceptable.

• Body: Lab coat (100% cotton or Nomex). Avoid synthetic blends which can melt if a flammable solvent fire occurs.

Operational Workflow: Step-by-Step

Phase 1: Preparation & Weighing

• Static Control: 3-Bromophenyl benzoate is a dry powder prone to static charge. Use an ionizing bar or anti-static gun on the spatula and weigh boat to prevent "flying powder."

• The "Clean Zone": Place a secondary containment tray (spill tray) inside the fume hood. All weighing should happen inside this tray to capture stray particles.

• Transfer: Do not dump the powder. Use a gentle tapping motion to transfer to the receiving vessel.

Phase 2: Solubilization

• Solvent Choice: When creating stock solutions, prefer DMSO or DMF if compatible with your assay, as they have lower volatility than DCM, reducing inhalation risk.

• Pressure Release: If dissolving in a sealed vial with a volatile solvent (like DCM), vent the vial with a small needle or loosen the cap periodically to prevent pressure buildup from solvent vapor.

Phase 3: Spill Response

• Solid Spill: Do NOT use a wet paper towel initially (this spreads the chemical).

  • Protocol: Cover with a dry absorbent pad or sweep gently into a dust pan. Wipe the residue with a solvent-dampened towel (Acetone) after bulk removal.

• Solution Spill: Cover with an absorbent boom/pad. Dispose of the pad as Halogenated Waste .

Disposal Logistics: The Critical Distinction

Improper disposal of brominated compounds is a major regulatory violation.

• Stream: Halogenated Organic Waste (Red Tag/Label).

• Prohibition: NEVER pour into the "General Organic" or "Non-Halogenated" carboy.

• Why: Incinerating bromine with standard organics without scrubbers releases Hydrogen Bromide (HBr) and can form brominated dioxins/furans, which are persistent environmental toxins.

• Glassware: Rinse glassware with acetone; collect the first rinse into the Halogenated Waste container. Subsequent washes can go to the wash sink.

Visualized Safety Protocol (Workflow)

Caption: Decision logic for PPE selection and critical waste segregation paths for brominated esters.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10978749, 3-Bromophenyl benzoate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[5][6] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. "Chapter 6: Working with Chemicals." Retrieved from [Link]

Sources

• 1. 99515-50-1|3-Bromophenyl benzoate|BLD Pharm [bldpharm.com]
• 2. 3-Bromophenyl benzoate | C13H9BrO2 | CID 10978749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. neogen.com [neogen.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]